Cas no 1315052-25-5 (Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-)

• Product Name: Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-
• CAS No: 1315052-25-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6444771
• Update Time: 2025-06-28

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-

• Inchi： 1S/C7H15NO2/c1-5(8)7(2,3)6(9)10-4/h5H,8H2,1-4H3/t5-/m1/s1
• InChI Key： HYUUPJAZVLZSGD-RXMQYKEDSA-N
• SMILES： C(OC)(=O)C(C)(C)[C@H](N)C

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 185.8±23.0 °C(Predicted)
• pka: 8.84±0.13(Predicted)

Additional information on Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-: A Comprehensive Overview

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-, with the CAS number 1315052-25-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino esters and exhibits a unique structural configuration that makes it a valuable candidate for various biochemical applications. The (3R) configuration specifically refers to the stereochemical arrangement of the amino group, which plays a crucial role in its biological activity and interactions.

The molecular structure of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- consists of a butanoic acid backbone with an amino group at the third carbon position and a methyl group at the second carbon position. The presence of the methyl ester group at the carboxyl end enhances its solubility in both polar and non-polar solvents, making it highly versatile for use in various chemical reactions and formulations. This structural feature is particularly advantageous in drug development, where solubility and bioavailability are critical factors.

In recent years, there has been growing interest in the pharmacological properties of compounds with similar structural motifs. Specifically, amino esters have been explored for their potential as bioactive molecules due to their ability to interact with biological targets in multiple ways. The stereochemistry of the amino group, as seen in Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)-, can significantly influence its pharmacokinetic and pharmacodynamic profiles. Research has demonstrated that enantiomers of certain compounds can exhibit markedly different biological activities, underscoring the importance of precise stereochemical control in drug design.

One of the most compelling areas of research involving Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- is its potential as a precursor or intermediate in the synthesis of more complex pharmacologically active agents. The compound's unique structural features make it a suitable building block for designing molecules with specific therapeutic properties. For instance, derivatives of this compound have been investigated for their potential roles in modulating enzyme activity and receptor binding. These studies highlight the compound's significance in medicinal chemistry and its potential applications in developing new treatments for various diseases.

The synthesis of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to ensure the correct stereochemical configuration is obtained. Techniques such as asymmetric synthesis and chiral resolution are often utilized to isolate the desired enantiomer. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic chemistry that enable the production of such specialized molecules.

In addition to its synthetic significance, Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- has garnered attention for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties such as anti-inflammatory effects or modulation of metabolic pathways. These findings are particularly intriguing given the increasing focus on targeting metabolic disorders and inflammation-related diseases. Further research is needed to fully elucidate these potential applications and to explore their therapeutic implications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- and biological targets. These computational methods allow researchers to predict how this compound might bind to specific enzymes or receptors at a molecular level. Such insights can guide experimental efforts and accelerate the discovery process by identifying promising lead compounds for further development.

The future prospects for Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, (3R)- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of biochemical pathways expands and new technologies emerge, compounds like this one are likely to play an increasingly important role in drug discovery and development. The ability to precisely control stereochemistry and molecular structure remains a cornerstone of modern pharmaceutical chemistry.